Cas no 1261916-30-6 (2-(4-ethoxycarbonylphenyl)-4-nitrobenzoic Acid)

2-(4-Ethoxycarbonylphenyl)-4-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring an ethoxycarbonyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct molecular structure, combining both nitro and carboxylate functionalities, allows for versatile reactivity in coupling and derivatization reactions. The ethoxycarbonyl group enhances solubility in organic solvents, facilitating purification and further modifications. The nitro group serves as an electrophilic site for nucleophilic substitution or reduction, enabling the synthesis of more complex aromatic systems. This compound is valued for its stability and well-characterized reactivity, making it a reliable building block in synthetic chemistry applications.

2-(4-ethoxycarbonylphenyl)-4-nitrobenzoic Acid structure

1261916-30-6 structure

Product Name:2-(4-ethoxycarbonylphenyl)-4-nitrobenzoic Acid

CAS No:1261916-30-6

MF:C₁₆H₁₃NO₆

MW:315.277524709702

MDL:MFCD18322057

CID:1219212

PubChem ID:53227887

Update Time:2025-05-28

2-(4-ethoxycarbonylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethoxycarbonylphenyl)-4-nitrobenzoic Acid
- MFCD18322057
- 2-(4-Ethoxycarbonylphenyl)-4-nitrobenzoic acid, 95%
- DTXSID30691420
- 4'-(Ethoxycarbonyl)-5-nitro-[1,1'-biphenyl]-2-carboxylic acid
- 1261916-30-6
- 4'-(Ethoxycarbonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- MDL： MFCD18322057
- Inchi： 1S/C16H13NO6/c1-2-23-16(20)11-5-3-10(4-6-11)14-9-12(17(21)22)7-8-13(14)15(18)19/h3-9H,2H2,1H3,(H,18,19)
- InChI Key： ZWLFUPTXSGKCRH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=CC=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 315.07428713g/mol
Monoisotopic Mass: 315.07428713g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 109Å²

2-(4-ethoxycarbonylphenyl)-4-nitrobenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329332-5 g	2-(4-Ethoxycarbonylphenyl)-4-nitrobenzoic acid, 95%; .	1261916-30-6	95%	5g	€1159.00	2023-04-26
abcr	AB329332-5g	2-(4-Ethoxycarbonylphenyl)-4-nitrobenzoic acid, 95%; .	1261916-30-6	95%	5g	€1159.00	2025-03-19